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Compound of Interest

Compound Name: PluriSin #2

Cat. No.: B3182385

Welcome to the technical support center for PluriSIn #2. This guide is designed for
researchers, scientists, and drug development professionals to provide troubleshooting
assistance and frequently asked questions (FAQs) to improve the efficiency of human
pluripotent stem cell (hPSC) removal using PluriSin #2.

Understanding PluriSin #2

PluriSIn #2 is a small molecule that selectively induces apoptosis in undifferentiated human
pluripotent stem cells (hPSCs), including embryonic stem cells (ESCs) and induced pluripotent
stem cells (iPSCs). Its unique mechanism of action allows for the purification of differentiated
cell populations by eliminating residual pluripotent cells, a critical step in ensuring the safety
and efficacy of cell-based therapies.

Unlike PluriSIn #1, which targets the oleic acid biosynthesis pathway, PluriSIn #2 acts by
selectively repressing the transcription of Topoisomerase Il alpha (TOP2A).[1] TOP2Ais an
enzyme essential for DNA replication and is highly expressed in undifferentiated hPSCs.[1]
Upon differentiation, the expression of TOP2A is significantly downregulated, rendering
differentiated cells less sensitive to the effects of PluriSin #2.[1]

Signaling Pathway of PluriSIn #2 in hPSCs
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Wash cells with fresh medium
to remove PluriSin #2
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End: Purified culture of
differentiated cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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